Cas no 1261591-91-6 (2-(Chloromethyl)-8-iodonaphthalene)

• Product Name: 2-(Chloromethyl)-8-iodonaphthalene
• CAS No: 1261591-91-6
• MF: C₁₁H₈ClI
• MW: 302.538694381714
• CID: 4936200
• Update Time: 2025-08-05

2-(Chloromethyl)-8-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-8-iodonaphthalene

• Inchi： 1S/C11H8ClI/c12-7-8-4-5-9-2-1-3-11(13)10(9)6-8/h1-6H,7H2
• InChI Key： OWOOXVQLSIGPJM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C=CC(CCl)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 2-(Chloromethyl)-8-iodonaphthalene

Comprehensive Overview of 2-(Chloromethyl)-8-iodonaphthalene (CAS No. 1261591-91-6): Properties, Applications, and Industry Relevance

The chemical compound 2-(Chloromethyl)-8-iodonaphthalene (CAS No. 1261591-91-6) is a specialized naphthalene derivative that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring both chloromethyl and iodo functional groups, makes it a versatile intermediate for synthesizing complex organic molecules. This article delves into its physicochemical properties, synthetic pathways, and emerging applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

With the increasing demand for high-performance materials and targeted therapeutics, 2-(Chloromethyl)-8-iodonaphthalene has become a focal point in cross-coupling reactions, particularly in palladium-catalyzed processes. Researchers are exploring its role in constructing polycyclic aromatic hydrocarbons (PAHs), which are critical for organic electronics and optoelectronic devices. The compound’s iodo substituent enables precise functionalization, aligning with the industry’s shift toward atom-efficient synthesis.

Recent studies highlight the potential of CAS 1261591-91-6 in medicinal chemistry, where it serves as a precursor for biologically active naphthalene scaffolds. Its chloromethyl group facilitates further modifications, making it invaluable for developing small-molecule inhibitors and fluorescent probes. As the pharmaceutical sector prioritizes fragment-based drug design, this compound’s relevance continues to grow, especially in kinase-targeted therapies and cancer research.

From an environmental perspective, the synthesis of 2-(Chloromethyl)-8-iodonaphthalene is being optimized to adhere to green chemistry principles. Innovations such as solvent-free reactions and catalytic recycling are reducing waste generation, addressing concerns raised by sustainability-focused regulations. These advancements resonate with the broader push for eco-friendly chemical manufacturing, a topic frequently searched in academic and industrial forums.

The compound’s stability under various conditions also makes it suitable for high-throughput screening (HTS) platforms. With the integration of machine learning in chemical research, CAS 1261591-91-6 is increasingly featured in virtual compound libraries for in silico drug discovery. This synergy between experimental and computational approaches underscores its potential in accelerating hit-to-lead optimization.

In material science, 8-iodonaphthalene derivatives like this compound are pivotal for designing organic semiconductors and liquid crystal displays (LCDs). Its electron-deficient aromatic system enhances charge transport properties, a feature highly sought after in flexible electronics and next-gen photovoltaic cells. Industry reports suggest a rising demand for such intermediates, driven by the Internet of Things (IoT) and wearable technology markets.

Quality control and analytical characterization of 2-(Chloromethyl)-8-iodonaphthalene rely on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a critical consideration for suppliers catering to GMP-certified laboratories. The compound’s certificate of analysis (CoA) typically includes data on purity, melting point, and residual solvents, meeting stringent regulatory standards.

Looking ahead, the applications of CAS 1261591-91-6 are expected to expand into nanotechnology and bioconjugation. Its bifunctional reactivity allows for covalent attachment to nanoparticles and biomolecules, opening doors to theranostic platforms and targeted drug delivery systems. As interdisciplinary research gains momentum, this compound is poised to bridge gaps between chemistry, biology, and engineering.

In summary, 2-(Chloromethyl)-8-iodonaphthalene exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted roles—from enabling precision synthesis to advancing cutting-edge technologies—make it a compound of enduring significance. For researchers and industry professionals, staying abreast of its developments is essential to leveraging its full potential in a rapidly evolving scientific landscape.